Cas no 338783-23-6 (1-(2,6-Dichlorobenzyl)-6-Oxo-1,6-Dihydro-3-Pyridinecarboxylic Acid)

• Product Name: 1-(2,6-Dichlorobenzyl)-6-Oxo-1,6-Dihydro-3-Pyridinecarboxylic Acid
• CAS No: 338783-23-6
• MF: C₁₃H₉Cl₂NO₃
• MW: 298.121461629868
• MDL: MFCD00139897
• CID: 1027439
• PubChem ID: 2764117
• Update Time: 2025-06-12

1-(2,6-Dichlorobenzyl)-6-Oxo-1,6-Dihydro-3-Pyridinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dichlorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• 1-(2,6-Dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid
• Oprea1_755340
• DTXSID30377313
• 1-(2,6-Dichlorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylicacid
• 6E-360S
• 1-[(2,6-dichlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• SCHEMBL4481461
• CS-0316156
• MFCD00139897
• 338783-23-6
• AKOS005070737
• 1-[(2,6-dichlorophenyl)methyl]-6-oxopyridine-3-carboxylic acid
• 1-(2,6-Dichlorobenzyl)-6-Oxo-1,6-Dihydro-3-Pyridinecarboxylic Acid

• MDL： MFCD00139897
• Inchi： 1S/C13H9Cl2NO3/c14-10-2-1-3-11(15)9(10)7-16-6-8(13(18)19)4-5-12(16)17/h1-6H,7H2,(H,18,19)
• InChI Key： UKVDRRYYMSFVKM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C(C=CC(C(=O)O)=C1)=O)Cl

Computed Properties

• Exact Mass: 296.9959485g/mol
• Monoisotopic Mass: 296.9959485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 1-(2,6-Dichlorobenzyl)-6-Oxo-1,6-Dihydro-3-Pyridinecarboxylic Acid

Introduction to 1-(2,6-Dichlorobenzyl)-6-Oxo-1,6-Dihydro-3-Pyridinecarboxylic Acid (CAS No. 338783-23-6)

1-(2,6-Dichlorobenzyl)-6-Oxo-1,6-Dihydro-3-Pyridinecarboxylic Acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 338783-23-6, this compound represents a unique structural motif that combines a 2,6-dichlorobenzyl group with a pyridinecarboxylic acid core. The presence of both chloro substituents and a pyridine ring makes it an intriguing candidate for further exploration in drug discovery and development.

The molecular structure of 1-(2,6-Dichlorobenzyl)-6-Oxo-1,6-Dihydro-3-Pyridinecarboxylic Acid is characterized by its rigidity and lipophilicity, which are often desirable properties in pharmacophores. The 2,6-dichlorobenzyl moiety contributes to the compound's electron-withdrawing nature, while the pyridinecarboxylic acid part introduces both acidic and basic functionalities, making it a versatile scaffold for chemical modifications. These features have positioned this compound as a potential building block for the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. The structural features of 1-(2,6-Dichlorobenzyl)-6-Oxo-1,6-Dihydro-3-Pyridinecarboxylic Acid make it particularly relevant for investigating interactions with enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. For instance, the pyridinecarboxylic acid group can serve as a hydrogen bond acceptor or donor, facilitating binding to specific amino acid residues in protein targets.

One of the most compelling aspects of this compound is its potential to be modified further to enhance its pharmacological properties. Researchers have been exploring derivatives of 1-(2,6-Dichlorobenzyl)-6-Oxo-1,6-Dihydro-3-Pyridinecarboxylic Acid by introducing various functional groups or altering the substitution pattern on the benzyl ring. Such modifications can fine-tune the compound's solubility, bioavailability, and target specificity. For example, replacing one of the chlorine atoms with a hydroxyl group could introduce additional hydrogen bonding capabilities while maintaining the overall structural framework.

The synthesis of 1-(2,6-Dichlorobenzyl)-6-Oxo-1,6-Dihydro-3-Pyridinecarboxylic Acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted benzyl halides and pyridine derivatives followed by cyclization and functional group transformations. Advances in catalytic methods have also enabled more efficient synthetic strategies, reducing the environmental impact and cost associated with its production.

From a medicinal chemistry perspective, the pyridinecarboxylic acid moiety is particularly noteworthy due to its prevalence in biologically active molecules. Pyridines are known for their ability to modulate enzyme activity and receptor binding affinity. For instance, many kinase inhibitors contain pyridine rings as key pharmacophoric elements. By incorporating this motif into 1-(2,6-Dichlorobenzyl)-6-Oxo-1,6-Dihydro-3-Pyridinecarboxylic Acid, researchers can leverage these established interactions to develop new drugs with improved efficacy.

Recent studies have highlighted the importance of structure-based drug design in optimizing lead compounds like 1-(2,6-Dichlorobenzyl)-6-Oxo-1,6-Dihydro-3-Pyridinecarboxylic Acid. Computational modeling techniques such as molecular dynamics simulations and quantum mechanical calculations have been instrumental in predicting how this compound interacts with biological targets at an atomic level. These insights have guided experimental efforts toward generating more potent and selective derivatives.

The potential applications of 1-(2,6-Dichlorobenzyl)-6-Oxo-1,6-Dihydro-3-Pyridinecarboxylic Acid extend beyond traditional small-molecule drug development. Its unique structural features make it suitable for designing probes that can be used in biochemical assays or imaging studies. Such probes could help researchers understand disease mechanisms at a molecular level or identify new therapeutic targets for unmet medical needs.

In conclusion,1-(2,6-Dichlorobenzyl)-6-Oxo-1,6-Dihydro-3-Pyridinecarboxylic Acid (CAS No. 338783-23-6) represents a promising scaffold for pharmaceutical innovation. Its combination of lipophilicity and functional diversity positions it as a valuable tool for medicinal chemists seeking to develop novel therapeutics against challenging diseases. As research continues to uncover new biological pathways and targets,this compound will likely play an increasingly important role in drug discovery efforts worldwide.